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Compound of Interest

Compound Name: 1,8-Dimethoxyanthraquinone

Cat. No.: B191110

In-Depth Technical Guide: 1,8-
Dimethoxyanthraquinone

This guide provides core technical data for researchers, scientists, and drug development
professionals working with 1,8-Dimethoxyanthraquinone.

Core Molecular Data

The fundamental molecular properties of 1,8-Dimethoxyanthraquinone are summarized
below. This data is essential for experimental design, analytical characterization, and
computational modeling.

Property Value

Molecular Formula C16H1204[1][2][3][41[5]

Molecular Weight 268.27 g/mol [1][2]

IUPAC Name 1,8-dimethoxyanthracene-9,10-dione[2][5]
CAS Number 6407-55-2[2][3][4]

Experimental Protocols
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Detailed experimental protocols for the characterization and application of 1,8-
Dimethoxyanthraquinone are crucial for reproducibility. While specific experimental
procedures are highly dependent on the research context, a generalized workflow for

compound verification is outlined below.

Workflow for Compound Identity and Purity Verification
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Verification Workflow
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Caption: A standard experimental workflow for verifying the identity and purity of a chemical
compound.

Logical Relationship of Compound Properties

The chemical formula of a compound dictates its molecular weight and structure. This
fundamental relationship is visualized below.
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Caption: The relationship between a chemical compound, its molecular formula, and its
molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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